Cas no 1637208-13-9 (1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 1637208-13-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5828804
• PubChem ID: 140261592
• Update Time: 2025-06-08

1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol
• 1637208-13-9
• EN300-1981781

• Inchi： 1S/C9H12ClNO/c1-9(2,12)5-7-3-4-8(10)11-6-7/h3-4,6,12H,5H2,1-2H3
• InChI Key： ALCGCTHOMISPHV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C)(C)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol

Introduction to 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1637208-13-9)

1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1637208-13-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, featuring a chloropyridine moiety linked to an isobutyl group, represents a promising scaffold for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating functional groups in its structure allows for diverse chemical modifications, making it a versatile intermediate in synthetic chemistry.

The chloropyridine ring is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The specific substitution pattern at the 3-position of the pyridine ring enhances its binding affinity and selectivity, which are critical factors in drug design. In recent years, derivatives of chloropyridine have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancers.

One of the most compelling aspects of 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol is its role as a building block in medicinal chemistry. The compound’s ability to undergo selective functionalization at multiple sites allows chemists to explore a wide range of structural modifications. For instance, the isobutyl group can be easily replaced or modified to introduce new pharmacological properties. This flexibility has led to several innovative drug candidates being developed using this compound as a precursor.

Recent advancements in computational chemistry have further highlighted the potential of 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol as a lead compound. Molecular docking studies have demonstrated its binding interactions with various protein targets, suggesting its utility in designing small-molecule inhibitors. These studies have been complemented by experimental validations, where the compound has shown promising activity in preclinical models.

The synthesis of 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step at the pyridine ring is particularly critical and must be optimized to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

In the realm of drug discovery, 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol has been explored for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By targeting specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The structural features of this compound make it an attractive candidate for designing kinase inhibitors with high specificity and low toxicity.

The pharmaceutical industry has shown particular interest in 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol due to its versatility and potential therapeutic applications. Several academic institutions and biotechnology companies have ongoing research projects utilizing this compound as a starting material for novel drug candidates. These projects are often interdisciplinary, involving collaboration between chemists, biologists, and pharmacologists to accelerate the discovery process.

From a regulatory perspective, 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol must meet stringent quality standards before it can be used in pharmaceutical applications. Good Manufacturing Practices (GMP) ensure that the compound is produced consistently and safely. Additionally, rigorous analytical testing is conducted to verify its purity and identity. These measures are essential for ensuring that drugs derived from this compound are effective and safe for patient use.

The environmental impact of synthesizing and handling 1-(6-chloropyridin-3-yl)-2-methylpropan-2-ol is also an important consideration. Researchers are increasingly focusing on green chemistry principles to develop more sustainable synthetic methods. This includes using renewable feedstocks, reducing hazardous waste, and optimizing reaction conditions to minimize energy consumption. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

In conclusion,1-(6-chloropyridin-3-y l)-2-methylpropan - 2 - ol (CAS No . 1637208 - 13 - 9) represents a valuable asset in modern drug discovery . Its unique structural features , coupled with its versatility as a synthetic intermediate , make it an attractive candidate for developing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing unmet medical needs . p >